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Compound of Interest

Compound Name: Sacubitril sodium

Cat. No.: B1680483 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery

extends to the responsible management of chemical compounds. The proper disposal of

sacubitril sodium, a neprilysin inhibitor, is a critical component of laboratory safety and

environmental stewardship. Adherence to established protocols not only ensures a safe

working environment but also complies with stringent regulatory frameworks governing

pharmaceutical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for sacubitril sodium. Key safety measures include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles with side-shields, and a lab coat. In case of dust formation, a suitable

respirator should be used.[1][2]

Ventilation: Always handle sacubitril sodium in a well-ventilated area to avoid the formation

and inhalation of dust and aerosols.[3]

Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. Absorb

the spill with an inert material (e.g., diatomite, universal binders) and collect it in a suitable,

closed container for disposal.[1][4] Decontaminate the affected surfaces.[1] Discharge into

the environment must be avoided.[2][3]
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Step-by-Step Disposal Protocol
The disposal of sacubitril sodium, as with all pharmaceutical waste, is regulated by agencies

such as the Environmental Protection Agency (EPA).[5][6] The following procedure outlines the

recommended steps for its proper disposal:

Segregation: Isolate waste sacubitril sodium from other laboratory waste streams. It should

be collected in a dedicated, clearly labeled, and sealed container.

Containerization: The chemical should be kept in suitable and closed containers for disposal.

[3] Contaminated packaging, such as empty vials, should also be treated as waste.

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or

they can be punctured to prevent reuse and disposed of in a sanitary landfill.[3]

Licensed Disposal: Arrange for the collected waste to be handled by a licensed chemical

destruction plant or a hazardous waste disposal company.[3][7]

Incineration: The preferred method of disposal is controlled incineration with flue gas

scrubbing.[3] This ensures the complete destruction of the active pharmaceutical ingredient.

Regulatory Compliance: Ensure that all federal, state, and local regulations for

pharmaceutical waste disposal are strictly followed.[4][7] Some states may have more

stringent regulations than federal laws.[5]

Avoid Improper Disposal: Do not discharge sacubitril sodium into sewer systems, and do

not contaminate water, foodstuffs, feed, or seed by storage or disposal.[3] The EPA, under

Subpart P of the Resource Conservation and Recovery Act (RCRA), prohibits the flushing of

hazardous waste pharmaceuticals.[6]

Quantitative Data from Safety Data Sheets
For quick reference, the following table summarizes key identification and hazard information

for sacubitril sodium.
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Identifier Value Reference

CAS Number 149690-05-1 [1][3][8]

Molecular Formula C24H28NNaO5 [1][3]

Molecular Weight 433.47 g/mol [1]

Hazard Statements

H319: Causes serious eye

irritation. H413: May cause

long lasting harmful effects to

aquatic life.

[1]

Precautionary Statements
P264, P273, P280,

P305+P351+P338, P501
[1]

Experimental Workflow for Disposal
The logical flow for the proper disposal of sacubitril sodium is outlined in the diagram below.

This workflow ensures that all safety and regulatory considerations are met at each stage of

the process.
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Caption: Workflow for the proper disposal of sacubitril sodium.

By adhering to these detailed procedures, laboratory professionals can ensure the safe

handling and environmentally responsible disposal of sacubitril sodium, thereby upholding
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the highest standards of laboratory practice and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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